Cas no 946256-71-9 (ethyl 4-{2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamido}benzoate)

• Product Name: ethyl 4-{2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamido}benzoate
• CAS No: 946256-71-9
• MF: C₂₃H₂₂N₄O₄
• MW: 418.445185184479
• CID: 5960902
• PubChem ID: 26842269
• Update Time: 2025-06-08

ethyl 4-{2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamido}benzoate
• Benzoic acid, 4-[[2-[2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetyl]amino]-, ethyl ester
• 946256-71-9
• AKOS004958158
• ethyl 4-{2-[2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamido}benzoate
• ethyl 4-(2-(2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamido)benzoate
• F2227-0229

• Inchi： 1S/C23H22N4O4/c1-3-21-25-26-22(31-21)19-13-16-7-5-6-8-18(16)27(19)14-20(28)24-17-11-9-15(10-12-17)23(29)30-4-2/h5-13H,3-4,14H2,1-2H3,(H,24,28)
• InChI Key： KKHMJFJBOLVLRG-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CN2C3=C(C=CC=C3)C=C2C2=NN=C(CC)O2)=O)C=C1

Computed Properties

• Exact Mass: 418.16410520g/mol
• Monoisotopic Mass: 418.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 99.2Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 13.46±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 4-{2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamido}benzoate

Introduction to Ethyl 4-{2-2-(5-Ethyl-1,3,4-Oxadiazol-2-yl)-1H-Indol-1-ylacetamido}benzoate (CAS No. 946256-71-9)

Ethyl 4-{2-2-(5-Ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamido}benzoate (CAS No. 946256-71-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a substituted indole core and an oxadiazole moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The indole scaffold is a well-known privileged structure in medicinal chemistry, often found in bioactive molecules with diverse pharmacological properties. The presence of the 5-ethyl-1,3,4-oxadiazol-2-yl group further enhances the compound's bioactivity by introducing additional functional groups that can interact with biological targets. The combination of these structural elements makes Ethyl 4-{2-2-(5-Ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamido}benzoate a promising candidate for various therapeutic applications.

Recent studies have explored the potential of this compound in several areas of biomedical research. One notable area is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that Ethyl 4-{2-2-(5-Ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamido}benzoate exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests that the compound could be a valuable lead for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, this compound has also shown promise in cancer research. A study published in the Cancer Research journal reported that Ethyl 4-{2-2-(5-Ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-y-acetamido}benzoate exhibits significant antiproliferative activity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, making it a potential candidate for further development as an anticancer agent.

The pharmacokinetic properties of Ethyl 4-{2-2-(5-Ethyl-1,3,4-Oxadiazol--y-l)-1H-indol--y-lacetamido}benzoate have also been investigated. Studies have shown that it has favorable oral bioavailability and good stability in physiological conditions. These properties are crucial for its potential use as an orally administered drug. Furthermore, the compound has demonstrated low toxicity in preclinical studies, which is an important consideration for drug development.

The synthesis of Ethyl 4-{2--y-lacetamido}benzoate involves several steps and requires careful optimization to achieve high yields and purity. The key steps include the formation of the indole core, the introduction of the oxadiazole moiety, and the final coupling reaction to form the target compound. Recent advancements in synthetic methodologies have facilitated more efficient and scalable production processes, making it easier to produce this compound for further research and development.

In conclusion, Ethyl 4-{2--y-lacetamido}benzoate (CAS No. 946256--y-l) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover more about its mechanisms of action and potential applications in treating various diseases.